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Disclaimer: The following technical guide is a synthesized overview based on publicly available
data for a bioaugmentation product known as Actizyme. Actizyme is marketed for waste and
wastewater treatment and is not intended for human or animal consumption or therapeutic use.
Consequently, no clinical trial data is available or applicable. The precise microbial and
enzymatic composition is proprietary; this document presents a representative analysis based
on available information.

Introduction

Actizyme is a commercial bioaugmentation product designed to enhance the biological
breakdown of organic waste in various systems, including drains, grease traps, septic systems,
and wastewater treatment facilities.[1][2] It is formulated as a dry, pelletized concentrate
containing a synergistic blend of specific microorganisms and enzymes.[2][3] When hydrated,
the dormant microorganisms become active and, along with the supplemented enzymes,
accelerate the decomposition of complex organic compounds such as proteins, fats, oils,
greases (FOG), carbohydrates, and cellulose.[2][3][4] The primary mechanism of action is the
enhancement of the indigenous microbial population's metabolic activity, leading to improved
waste degradation, odor reduction, and overall system efficiency.[5]

Core Composition Analysis
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The exact quantitative composition of Actizyme is proprietary. However, based on product
literature, the core components can be summarized as follows.

Microbial Components

Actizyme's microbial consortium is the foundation of its bio-efficacious action. It is composed
of selectively adapted bacterial strains capable of thriving in both aerobic and anaerobic
environments.[3]

Representative

Microbial Component Description .
Concentration (CFUIg)*

A species of gram-positive,
catalase-positive bacteria
known for their ability to

Bacillus subtilis spores produce a wide array of >5x10°
enzymes and survive in harsh
environmental conditions

through sporulation.[3][6]

A diverse community of
naturally occurring microbes
) o ) that work symbiotically to
Syntrophic Oxidation Bacteria ] ] ]
) break down complex organic Not Publicly Disclosed

Consortium ]
matter. Some formulations may
contain over 70 different

strains.[7]

Note: The CFU/g for Bacillus subtilis is a representative value for similar commercial products
and not a confirmed specification for Actizyme.[8] The diversity of the syntrophic consortium is
emphasized over high plate counts of a few species.[7]

Enzymatic Components

To facilitate the initial rapid breakdown of organic waste, Actizyme is fortified with a blend of
key enzymes.[3][4]
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Enzyme Substrate Function Source Example

Hydrolyzes proteins
Protease Proteins into smaller peptides Bacillus subtilis

and amino acids.

Breaks down complex

Starch and ) ) N
Amylase carbohydrates into Bacillus subtilis
Carbohydrates )
simple sugars.
Decomposes fats and
Lipase Lipids (Fats and Oils) oils into fatty acids Yeast (e.g., Candida)
and glycerol.
Degrades cellulose Fungi (e.g.,
Cellulase Cellulose ) )
into glucose. Trichoderma)

Mechanism of Action: A Sighaling Pathway
Perspective

Actizyme's efficacy is rooted in the principle of bioaugmentation. The process can be

visualized as a multi-stage workflow.
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Actizyme Mechanism of Action
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Caption: A diagram illustrating the two-phase mechanism of Actizyme.
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Experimental Protocols

The following are detailed methodologies for the analysis of Actizyme's microbial composition
and the evaluation of its bio-efficacy. These protocols are based on standard methods for
wastewater and bioaugmentation product analysis.

Protocol for Microbial Composition Analysis

This protocol outlines the steps for identifying and quantifying the microbial components of

Actizyme.

Microbial Composition Analysis Workflow

1. Sample Preparation
(1g Actizyme in 99mL sterile saline)

(2. Serial DilutiorD 4. DNA Extraction

5. 16S rRNA Gene Sequencing
(for community profiling)

3. Plate Counting (CFU)
(Nutrient Agar for total count,
selective media for Bacillus)

6. Bioinformatic Analysis
(Taxonomic identification)

Data Interpretation

Click to download full resolution via product page
Caption: Workflow for the analysis of Actizyme's microbial composition.

Methodology:
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o Sample Preparation and Serial Dilution:

(¢]

Aseptically weigh 1 gram of Actizyme pellets.

[¢]

Suspend the sample in 99 mL of sterile 0.85% saline solution to create a 102 dilution.

[¢]

Vortex vigorously for 2 minutes to ensure thorough mixing and release of microorganisms.

[e]

Perform a series of 10-fold serial dilutions (10~3 to 10-8) in sterile saline.
e Plate Counting for Viable Cell Quantification:

o Spread-plate 100 L of each dilution onto Nutrient Agar plates for total aerobic bacterial
count and a selective agar (e.g., Mannitol Egg Yolk Polymyxin Agar) for Bacillus species.

o Incubate plates at 30-35°C for 24-48 hours.

o Count colonies on plates with 30-300 colonies and calculate the Colony Forming Units per
gram (CFU/g).

o DNA Extraction and 16S rRNA Sequencing:

o Extract total genomic DNA from the initial 102 suspension using a commercial microbial
DNA extraction Kkit.

o Amplify the V3-V4 hypervariable regions of the 16S rRNA gene using universal primers.

o Sequence the amplicons using a high-throughput sequencing platform (e.g., lllumina
MiSeq).

¢ Bioinformatic Analysis:
o Process the raw sequencing reads to remove low-quality sequences and chimeras.
o Cluster sequences into Operational Taxonomic Units (OTUSs) at a 97% similarity threshold.

o Assign taxonomy to the OTUs using a reference database (e.g., Greengenes, SILVA).
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o Analyze the relative abundance of different bacterial taxa to characterize the syntrophic
consortium.

Protocol for Bio-Efficacy Evaluation

This protocol is designed to quantify the effectiveness of Actizyme in reducing key wastewater
parameters.

Bio-Efficacy Testing Workflow

1. Prepare Wastewater Simulant
(or collect real wastewater)

2. Set up Bioreactors
(Control and Treatment Groups)

3. Initial Parameter Measurement
(BOD, COD, TSS, FOG)

4. Inoculate Treatment Group
with Actizyme

=0 Data 5. Incubate under Controlled
B Conditions (e.g., 25°C, 72h)

6. Final Parameter Measurement

T=final Data

7. Calculate % Reduction
and Compare Groups
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Click to download full resolution via product page
Caption: A workflow for evaluating the bio-efficacy of Actizyme.
Methodology:
o Wastewater Sample and Bioreactor Setup:

o Prepare a synthetic wastewater medium with known concentrations of proteins,
carbohydrates, and lipids, or use a homogenized real wastewater sample.

o Set up multiple bench-scale bioreactors (e.g., 2L flasks).

o Divide the reactors into a control group (wastewater only) and a treatment group
(wastewater + Actizyme).

e Dosing and Incubation:

o Measure the initial baseline parameters for Biochemical Oxygen Demand (BOD),
Chemical Oxygen Demand (COD), Total Suspended Solids (TSS), and Fats, QOils, and
Grease (FOG) for all reactors.

o Dose the treatment reactors with Actizyme according to the manufacturer's recommended
concentration (e.g., 10-50 ppm).

o Incubate all reactors under identical conditions (e.g., constant temperature, agitation) for a
specified period (e.g., 24, 48, 72 hours).

o Parameter Analysis:
o At the end of the incubation period, collect samples from all reactors.

o Measure the final BOD, COD, TSS, and FOG concentrations using standard analytical
methods (e.g., EPA-approved methods).

o Data Analysis:
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o Calculate the percentage reduction for each parameter in both the control and treatment
groups.

o Statistically compare the performance of the treatment group against the control to
determine the efficacy of Actizyme.

Conclusion

Actizyme is a bioaugmentation product leveraging a combination of exogenous enzymes and
a consortium of beneficial bacteria, including Bacillus subtilis, to enhance the biodegradation of
organic waste. Its mechanism relies on an initial enzymatic breakdown followed by sustained
microbial activity. While the precise formulation is proprietary, standardized analytical and
efficacy testing protocols can be employed to characterize its composition and performance for
specific applications in waste and wastewater treatment. The data presented in this guide
serves as a technical overview for researchers and professionals interested in the application
of microbial and enzymatic solutions in environmental biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Actizyme Microbial Composition and Bio-Efficacy: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166788#actizyme-microbial-composition-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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